2'-(3-Pyrrolinomethyl)-3,4,5-trifluorobenzophenone

• IUPAC Name: [2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3,4,5-trifluorophenyl)methanone
• InChI: InChI=1S/C18H14F3NO/c19-15-9-13(10-16(20)17(15)21)18(23)14-6-2-1-5-12(14)11-22-7-3-4-8-22/h1-6,9-10H,7-8,11H2
• InChI Key: NFOUCKVGRDBPHJ-UHFFFAOYSA-N
• Canonical SMILES: C1C=CCN1CC2=CC=CC=C2C(=O)C3=CC(=C(C(=C3)F)F)F
• Molecular Formula: C18H14F3NO
• DSSTOX Substance ID: DTXSID20643958
• Molecular Weight: 317.3 g/mol
• CAS RN: 898763-86-5

Description

2-(3-Pyrrolinomethyl)-3,4,5-trifluorobenzophenone (2-P-3,4,5-TFBP) is an organic compound with a wide range of applications in the fields of science, technology, and medicine. It is an important intermediate in the synthesis of pharmaceuticals and other compounds, and has been used for the synthesis of a variety of other compounds. In addition, 2-P-3,4,5-TFBP has been studied for its potential use in the treatment of a variety of diseases and conditions.

Scientific Research Applications

Enantioselective Electrodes

• Study: "Enantioselective electrodes: stereoselective electroreduction of 4-methylbenzophenone and acetophenone" (Schwientek, Pleus, & Hamann, 1999).
• Application: Demonstrates the use of chiral pyrrole monomers in electrochemical reduction, leading to potential advancements in asymmetric synthesis and analytical methods.

Organic Synthesis and Ring Opening

• Study: "Acid-catalyzed ring opening in 2-(2-hydroxynaphthalene-1-yl)-pyrrolidine-1-carboxamides" (Gazizov et al., 2015).
• Application: Highlights the formation of novel compounds through ring opening, useful in developing new pharmaceuticals and materials.

Photoreactive Compounds

• Study: "Photochemistry of 2-alkoxymethyl-5-methylphenacyl chloride and benzoate" (Plíštil et al., 2006).
• Application: Investigates photochemical reactions leading to the formation of unique compounds, which can be applied in photochemistry and material sciences.

Environmental Chemistry

• Study: "Automated on-line column-switching HPLC-MS/MS method with peak focusing for measuring parabens, triclosan, and other environmental phenols in human milk" (Ye et al., 2008).
• Application: Provides insights into the detection of environmental contaminants, contributing to environmental monitoring and public health.

Catechol Dioxygenase Models

• Study: "Iron(III) complexes of sterically hindered tetradentate monophenolate ligands" (Velusamy, Mayilmurugan, & Palaniandavar, 2004).
• Application: Enhances the understanding of enzyme mimics, aiding in biocatalysis and enzyme engineering.

Conducting Composites

• Study: "Synthesis of a novel poly(arylene ether ketone) and its conducting composites with polypyrrole" (Selampinar et al., 1997).
• Application: Highlights the development of conductive materials, useful in electronics and material science.

Polymer Chemistry

• Study: "Preparation and Properties of Hyperbranched Poly(ether ketones)" (Morikawa, 1998).
• Application: Focuses on the synthesis of novel polymers, relevant in material science and engineering.